Hexanoyl chloride, 6-amino-

• IUPAC Name: 6-aminohexanoyl chloride
• InChI: InChI=1S/C6H12ClNO/c7-6(9)4-2-1-3-5-8/h1-5,8H2
• InChI Key: ZAVDMSFCUCGSDM-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(=O)Cl)CCN
• Molecular Formula: C6H12ClNO
• DSSTOX Substance ID: DTXSID70573236
• Molecular Weight: 149.62 g/mol
• CAS RN: 66678-88-4

Description

6-Aminohexanoyl chloride is a chemical compound with the molecular formula C₆H₁₂ClNO . It falls into the category of acyl chlorides and is commonly used as a reagent in organic synthesis.

Scientific Research Applications

• Chemical Synthesis and Modified Peptides 6-Aminohexanoic acid, closely related to Hexanoyl chloride, 6-amino-, is noted for its significance in the synthesis of modified peptides and its role in the polyamide synthetic fibers industry, such as nylon. It's also commonly used as a linker in various biologically active structures (Markowska, Markowski, & Jarocka-Karpowicz, 2021).

• Radiosynthesis in PET Imaging The compound 6-([18F]fluoroacetamido)-1-hexanoicanilide, which is synthesized using 6-amino hexanoic acid, is used in PET imaging for histone deacetylase (HDAC), an important enzyme in regulating gene expression (Mukhopadhyay et al., 2006).

• Advancements in Swern Oxidation 6-(Methylsulfinyl)hexanoic acid, a derivative, has been employed as a substitute for DMSO in Swern oxidation reactions, offering an efficient method for converting alcohols to aldehydes or ketones (Liu & Vederas, 1996).

• Chromatographic Applications Hexanoyl chloride plays a role in the preparation of mixed amino-alkylamide chemically bonded phases, useful in separating basic compounds like amines and amides in chromatography (Buszewski, Jaroniec, & Gilpin, 1994).

• Biomedical Research Hexanoyl chloride derivatives have been used in biomedical research, such as in bonding hydrophobically modified alkaline-treated gelatin films on wet blood vessels, indicating potential medical applications (Yoshizawa & Taguchi, 2014).

• Fluorescent Probing and DNA Sequencing The compound 6-N-(N-Methylanthranylamido)-4-Oxo-Hexanoic Acid, derived from 6-amino-4-oxo-hexanoic acid, has been developed as a fluorescent protecting group, showing potential in DNA sequencing methods (Rasolonjatovo & Sarfati, 1998).

• Analytical Chemistry Hexanoyl chloride derivatives have been used in the development of ionizable chromophoric reagents for the analysis of primary amine-containing drugs by capillary electrophoresis, demonstrating their utility in analytical chemistry (Lin et al., 2005).